Cas no 2034589-68-7 (2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide)

• Product Name: 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide
• CAS No: 2034589-68-7
• MF: C₁₉H₂₁N₅O₂
• MW: 351.402343511581
• CID: 5468087
• Update Time: 2025-06-14

2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-isopropylphenoxy)-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acetamide
• 2-(4-propan-2-ylphenoxy)-N-[(1-pyridin-3-yltriazol-4-yl)methyl]acetamide
• 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

• Inchi： 1S/C19H21N5O2/c1-14(2)15-5-7-18(8-6-15)26-13-19(25)21-10-16-12-24(23-22-16)17-4-3-9-20-11-17/h3-9,11-12,14H,10,13H2,1-2H3,(H,21,25)
• InChI Key： BCWICGFOMGPTGL-UHFFFAOYSA-N
• SMILES： O(CC(NCC1=CN(C2C=NC=CC=2)N=N1)=O)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 351.16952493 g/mol
• Monoisotopic Mass: 351.16952493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 81.9
• Molecular Weight: 351.4

Additional information on 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide

Comprehensive Analysis of 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide (CAS No. 2034589-68-7)

The compound 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide, identified by its CAS No. 2034589-68-7, represents a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a propan-2-ylphenoxy moiety with a pyridin-3-yl-1H-1,2,3-triazole core, linked via an acetamide bridge. This unique architecture has garnered attention for its possible applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

Recent trends in biomedical research highlight a growing interest in heterocyclic compounds like 1,2,3-triazoles, which are frequently explored for their bioactivity and versatility in medicinal chemistry. The presence of both pyridine and triazole rings in this compound suggests potential interactions with biological targets such as kinases or G-protein-coupled receptors (GPCRs). Researchers are particularly intrigued by its structure-activity relationship (SAR), as modifications to the propan-2-ylphenoxy group could yield derivatives with enhanced selectivity or potency.

From a synthetic chemistry perspective, 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide exemplifies the utility of click chemistry in constructing complex molecules. The 1,2,3-triazole ring is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a method praised for its efficiency and mild reaction conditions. This aligns with the broader industry shift toward green chemistry and sustainable synthesis practices, which minimize waste and hazardous byproducts.

In agrochemical applications, compounds featuring phenoxyacetamide scaffolds are known for their herbicidal properties. While CAS No. 2034589-68-7 has not been widely commercialized in this sector, its structural analogs demonstrate activity against weed growth by disrupting plant hormone regulation. This has sparked curiosity about its potential as a lead compound for next-generation crop protection agents, especially amid rising demand for eco-friendly alternatives to traditional herbicides.

The pharmacological profile of 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide remains under investigation, but preliminary studies suggest low cytotoxicity and favorable pharmacokinetic properties. Its logP value and hydrogen bonding capacity indicate moderate lipophilicity, which could facilitate blood-brain barrier penetration for central nervous system (CNS) targets. Such characteristics are highly sought after in neurodegenerative disease research, where small-molecule therapeutics are increasingly prioritized.

As the scientific community explores AI-driven drug discovery, compounds like 2034589-68-7 serve as valuable case studies for machine learning models predicting bioactivity. The integration of computational chemistry tools has accelerated the identification of analogous structures with optimized binding affinities. This synergy between wet-lab experimentation and in silico screening is reshaping modern drug development pipelines.

In summary, 2-[4-(propan-2-yl)phenoxy]-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}acetamide embodies the convergence of multidisciplinary research. Its CAS No. 2034589-68-7 designation anchors it within a expanding catalog of bioactive molecules, while its structural complexity invites further exploration across therapeutic and agricultural domains. Future studies may elucidate its mechanism of action, paving the way for innovative applications in precision medicine and sustainable agriculture.